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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 1-
Octyn-3-OL, an important chemical intermediate in organic synthesis. This document presents

its molecular formula, molecular weight, and other key quantitative data in a structured format

for ease of reference and comparison.

Physicochemical Data Summary
The fundamental properties of 1-Octyn-3-OL are summarized in the table below. This data is

essential for its application in experimental and developmental protocols.
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Property Value

Molecular Formula C₈H₁₄O[1][2][3]

Linear Formula CH₃(CH₂)₄CH(OH)C≡CH[4]

Molecular Weight 126.20 g/mol [1][2][4]

IUPAC Name oct-1-yn-3-ol[1][3]

CAS Registry Number 818-72-4[1][3]

Appearance Clear colorless liquid[1]

Density 0.864 g/mL at 25 °C[4]

Boiling Point 83 °C at 19 mmHg[4]

Flash Point 63 °C (145.4 °F) - closed cup[4]

Refractive Index n20/D 1.441[4]

Experimental Protocols
Detailed methodologies for specific experiments involving 1-Octyn-3-OL are highly dependent

on the context of its use, such as in the synthesis of enantiomerically pure secondary alcohols.

As no specific experimental context was provided, standard laboratory procedures for handling

liquid alcohols and alkynes should be followed, with close attention to the safety data sheet,

particularly regarding its combustible nature and acute oral toxicity.

Molecular Structure
The logical relationship between the atoms in the 1-Octyn-3-OL molecule is visualized below.

This diagram illustrates the eight-carbon chain, the position of the hydroxyl group at the third

carbon, and the terminal alkyne functional group.

Caption: Molecular structure of 1-Octyn-3-OL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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